Cas no 1139-83-9 (Urolithin B)

Urolithin B is a bioactive metabolite derived from the gut microbiota-mediated transformation of ellagitannins and ellagic acid, commonly found in pomegranates and certain nuts. As a dibenzopyran-6-one derivative, it exhibits notable anti-inflammatory, antioxidant, and anti-proliferative properties, making it a subject of interest in research on aging, neurodegenerative diseases, and metabolic health. Its ability to modulate cellular pathways, such as mitochondrial function and autophagy, underscores its potential therapeutic applications. Urolithin B is characterized by high stability and bioavailability, facilitating in vitro and in vivo studies. Its structural specificity and mechanistic effects position it as a valuable compound for investigating age-related and metabolic disorders.

Urolithin B structure

Product Name:Urolithin B

CAS No:1139-83-9

MF:C₁₃H₈O₃

MW:212.200823783875

MDL:MFCD00034338

CID:224650

PubChem ID:5380406

Update Time:2025-08-11

Urolithin B Chemical and Physical Properties

Names and Identifiers

- 6H-Dibenzo[b,d]pyran-6-one,3-hydroxy-
- Urolithin B
- 3-Hydroxy-6H-benzo[c]chromen-6-one
- 3-HYDROXY-6H-DIBENZO[B,D]PYRAN-6-ONE
- 3-hydroxybenzo[c]chromen-6-one
- urolithin-B
- 3-Hydroxydibenzo-alpha-pyrone
- 3-Hydroxyurolithin
- 7-Hydroxy-3,4-benzocoumarin
- NSC 94726
- B1S2YM5F6G
- 3-Hydroxy-benzo[c]chromen-6-one
- 6H-Dibenzo(b,d)pyran-6-one, 3-hydroxy-
- 6H-Dibenzo[b,d]pyran-6-one, 3-hydroxy-
- SMR000125059
- NSC94726
- 3-hydroxy-urolithin
- 3-Hydroxydibenzo-a-pyrone
- NCIOpen2_005982
- Oprea1_202205
- Oprea1_232259
- CBDivE_012154
- MLS000067644
- MLS001049038
- CHEMB
- Z57108866
- Urolithin B, >=95% (HPLC)
- HMS2172E20
- 3-HYDROXYDIBENZO-.ALPHA.-PYRONE
- A920658
- 1139-83-9
- NSC-823879
- NSC823879
- SY232456
- urolithinB
- AKOS000274161
- CHEBI:166606
- 3-HYDROXY-6H-DIBENZO(B,D)PYRAN-6-ONE
- 3-HYDROXY-6H-BENZO(C)CHROMEN-6-ONE
- FT-0778245
- HY-126307
- SCHEMBL4420540
- Urolithin B?
- J-003044
- UNII-B1S2YM5F6G
- 3-Hydroxy-6H-benzo[c]chromen-6-one, AldrichCPR
- NCGC00245498-01
- 2-BIPHENYLCARBOXYLIC ACID, 2',4'-DIHYDROXY-, .DELTA.-LACTONE
- BDBM50521706
- AC-34553
- MFCD00034338
- NSC-94726
- 3-hydroxy-6-benzo[c]chromenone
- s1321
- CHEMBL1526978
- EN300-186402
- DS-9071
- NP755
- WXUQMTRHPNOXBV-UHFFFAOYSA-N
- CS-0101847
- Q18395107
- DTXSID00150610
- HMS3319J06
- NCGC00245498-02
- ALBB-015663
- BBL027918
- STK086550
- AE-473/30364012
- C22596
- DB-122720
- MDL： MFCD00034338
- Inchi： 1S/C13H8O3/c14-8-5-6-10-9-3-1-2-4-11(9)13(15)16-12(10)7-8/h1-7,14H
- InChI Key： WXUQMTRHPNOXBV-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2C2C=CC(=CC1=2)O)=O

Computed Properties

Exact Mass: 212.04700
Monoisotopic Mass: 212.047344
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 6
XLogP3: 2.7
Topological Polar Surface Area: 46.5
Molecular Weight: 212.20

Experimental Properties

Density: 1.395±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 255-256 ºC
Boiling Point: 432.6°C at 760 mmHg
Flash Point: 196.6°C
Refractive Index: 1.679
Solubility: Almost insoluble (0.093 g/l) (25 º C),
PSA: 50.44000
LogP: 2.65180
Vapor Pressure: 0.0±1.1 mmHg at 25°C

Urolithin B Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：2-8°C

Urolithin B Customs Data

HS CODE：2914400090
Customs Data：

China Customs Code:
2914400090

Overview:

2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Urolithin B Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-126307-10mM*1mLinDMSO	Urolithin B	1139-83-9	99.92%	10mM*1mLinDMSO	￥550	2023-07-25
MedChemExpress	HY-126307-10mg	Urolithin B	1139-83-9	99.92%	10mg	￥500	2024-07-19
MedChemExpress	HY-126307-50mg	Urolithin B	1139-83-9	99.92%	50mg	￥1500	2024-07-19
MedChemExpress	HY-126307-100mg	Urolithin B	1139-83-9	99.92%	100mg	￥2500	2024-07-19
DC Chemicals	DC28480-100mg	Urolithin B	1139-83-9	>98%	100mg	$255.0	2023-09-15
DC Chemicals	DC28480-250mg	Urolithin B	1139-83-9	>98%	250mg	$495.0	2023-09-15
DC Chemicals	DC28480-1g	Urolithin B	1139-83-9	>98%	1g	$950.0	2023-09-15
Apollo Scientific	BISN0017-250mg	Urolithin B	1139-83-9	95%	250mg	£40.00	2025-02-22
Apollo Scientific	BISN0017-1g	Urolithin B	1139-83-9	95%	1g	£140.00	2025-02-22
Apollo Scientific	BISN0017-5g	Urolithin B	1139-83-9	95%	5g	£240.00	2024-05-20

Urolithin B Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1139-83-9)尿石素B

Order Number:LE27068917

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:04

Price ($):discuss personally

Email:18501500038@163.com

Urolithin B Related Literature

1. Bu3SnH mediated oxidative radical cyclisations: synthesis of 6H-benzo[c]chromen-6-ones

W. Russell Bowman,Emma Mann,Jonathan Parr J. Chem. Soc. Perkin Trans. 1 2000 2991
2. Pomegranate: a fruit that ameliorates metabolic syndrome

Svjetlana Medjakovic,Alois Jungbauer Food Funct. 2013 4 19
3. Dietary phenolics: chemistry, bioavailability and effects on health

Alan Crozier,Indu B. Jaganath,Michael N. Clifford Nat. Prod. Rep. 2009 26 1001
4. Chemopreventive activity of ellagitannins and their derivatives from black raspberry seeds on HT-29 colon cancer cells

Hyunnho Cho,Hana Jung,Heejae Lee,Hae Chang Yi,Ho-kyung Kwak,Keum Taek Hwang Food Funct. 2015 6 1675
5. Sustainable protocols for direct C–H bond arylation of (hetero)arenes

Gianluigi Albano,Angela Punzi,Maria Annunziata M. Capozzi,Gianluca M. Farinola Green Chem. 2022 24 1809

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